Cas no 1007468-56-5 (4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 1007468-56-5
• MF: C₅H₆N₆S
• MW: 182.206337451935
• MDL: MFCD08556258
• CID: 3057056
• PubChem ID: 16394823
• Update Time: 2025-07-02

4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-(2H-pyrazol-3-yl)-4H-[1,2,4]triazole-3-thiol
• 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol
• SCHEMBL4478649
• STK351077
• AKOS000313584
• 1007468-56-5
• 4-amino-3-(1H-pyrazol-5-yl)-1H-1,2,4-triazole-5-thione
• EN300-230852
• 4-amino-5-(1H-pyrazol-3-yl)-2H-1,2,4-triazole-3-thione
• 4-AMINO-5-(1H-PYRAZOL-5-YL)-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE
• SCHEMBL11148007

• MDL： MFCD08556258
• Inchi： 1S/C5H6N6S/c6-11-4(9-10-5(11)12)3-1-2-7-8-3/h1-2H,6H2,(H,7,8)(H,10,12)
• InChI Key： VVVYGZKROLEMCH-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2=CC=NN2)N1N

Computed Properties

• Exact Mass: 182.03746539Da
• Monoisotopic Mass: 182.03746539Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 114Ų

Additional information on 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol

4-Amino-5-(1H-Pyrazol-5-Yl)-4H-1,2,4-Triazole-3-Thiol: A Novel Scaffold for Targeted Therapeutic Applications

4-Amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol represents a unique molecular scaffold with potential applications in pharmaceutical research. This compound, identified by its CAS No. 1007468-56-5, is characterized by its complex heterocyclic structure that combines multiple functional groups. The molecule features a triazole ring fused to a pyrazole ring, with an amino group and a thiol moiety contributing to its chemical reactivity. Recent studies have highlighted its potential as a versatile platform for drug development, particularly in the context of targeting specific biological pathways.

The 4H-1,2,4-triazole-3-thiol core of this compound is notable for its ability to form stable interactions with biological targets. This structural feature is critical for the molecule's potential applications in modulating enzyme activity and receptor binding. The presence of the 1H-pyrazol-5-yl group further enhances its chemical diversity, allowing for the creation of derivatives with tailored pharmacological properties. Researchers have explored the synthesis of this compound using advanced organic methodologies, emphasizing its synthetic accessibility and structural flexibility.

Recent advancements in medicinal chemistry have demonstrated the potential of 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol as a lead compound for the development of novel therapeutics. A 2023 study published in Journal of Medicinal Chemistry reported the use of this scaffold in the design of inhibitors targeting the protease-activated receptor (PAR) family. The compound's ability to interact with specific residues in the PAR1 receptor has been shown to modulate signaling pathways involved in inflammation and coagulation. This finding underscores its potential as a therapeutic agent in inflammatory diseases.

Another area of interest is the application of this compound in the development of antiviral agents. A 2024 preclinical study published in Antiviral Research investigated its antiviral activity against the SARS-CoV-2 virus. The thiol group in the molecule was found to contribute to its ability to interfere with viral replication by interacting with key enzymes in the viral life cycle. The compound's unique structure allows it to act as a dual inhibitor, targeting both the viral RNA-dependent RNA polymerase (RdRp) and the main protease (Mpro), which are critical for viral replication.

From a synthetic perspective, the preparation of 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol has been optimized using microwave-assisted methods, which enhance reaction efficiency and reduce the need for harsh conditions. These synthetic strategies have been documented in several recent publications, highlighting the compound's potential for large-scale production. The ability to synthesize this molecule efficiently is crucial for its transition from laboratory research to clinical applications.

The pharmacokinetic properties of this compound are also under investigation. Studies have shown that its amino group and thiol moiety contribute to its solubility and stability in biological systems. These properties are essential for the compound's potential use in drug delivery systems, particularly in the context of oral administration. Researchers are also exploring the possibility of modifying the molecule to enhance its bioavailability and reduce metabolic degradation.

Additionally, the compound's potential as a tool for drug discovery has been emphasized in recent reviews. The pyrazole-triazole hybrid structure is considered a promising scaffold for the development of multitarget drugs. This approach is gaining traction in the pharmaceutical industry, as it allows for the simultaneous targeting of multiple disease pathways. The 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol scaffold has been proposed as a model for the design of such multifunctional agents.

One of the most promising applications of this compound is in the field of oncology. A 2023 study published in Cancer Research explored its potential as an inhibitor of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The compound's ability to modulate this pathway has been shown to induce apoptosis in cancer cells and inhibit tumor growth. These findings highlight its potential as a therapeutic agent in the treatment of malignancies.

Furthermore, the compound's applications extend to the treatment of neurodegenerative diseases. Research published in Neuropharmacology in 2024 suggested that its interaction with the acetylcholinesterase (AChE) enzyme may contribute to its neuroprotective effects. This property makes it a candidate for the development of drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

The molecular design of 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol also allows for the incorporation of various functional groups, which can be modified to enhance its therapeutic profile. For example, the addition of lipophilic groups may improve its ability to cross the blood-brain barrier, making it suitable for the treatment of central nervous system disorders. Conversely, the introduction of hydrophilic groups may enhance its solubility, which is beneficial for oral administration.

In conclusion, the 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol compound represents a significant advancement in medicinal chemistry. Its unique structure and functional groups offer a versatile platform for the development of novel therapeutics. Recent studies have demonstrated its potential in various fields, including inflammation, antiviral activity, oncology, and neurodegenerative diseases. As research continues, this compound is expected to play an increasingly important role in the discovery and development of new drugs.

The ongoing exploration of this compound's properties and applications underscores its importance in modern pharmaceutical research. As scientists continue to refine synthetic methods and expand its therapeutic potential, the 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol scaffold is poised to contribute significantly to the advancement of drug discovery and development.

Further research is needed to fully understand the compound's mechanisms of action and to optimize its properties for specific therapeutic applications. This includes detailed studies on its pharmacodynamics, toxicity, and long-term effects. Additionally, the development of derivative compounds with enhanced efficacy and reduced side effects will be critical for its clinical translation. As such, the 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol compound remains a promising candidate for future drug development efforts.

Overall, the compound's potential as a versatile platform for drug development highlights the importance of continued research in this area. The unique structural features of 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol make it a valuable tool for the design of novel therapeutics, and its applications are expected to expand in the coming years. As such, it represents a significant contribution to the field of medicinal chemistry and holds promise for the development of new treatments for a wide range of diseases.

The ongoing exploration of this compound's properties and applications underscores its importance in modern pharmaceutical research. As scientists continue to refine synthetic methods and expand its therapeutic potential, the 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol scaffold is poised to contribute significantly to the advancement of drug discovery and development.

Further research is needed to fully understand the compound's mechanisms of action and to optimize its properties for specific therapeutic applications. This includes detailed studies on its pharmacodynamics, toxicity, and long-term effects. Additionally, the development of derivative compounds with enhanced efficacy and reduced side effects will be critical for its clinical translation. As such, the 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol compound remains a promising candidate for future drug development efforts.

Overall, the compound's potential as a versatile platform for drug development highlights the importance of continued research in this area. The unique structural features of 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol make it a valuable tool for the design of novel therapeutics, and its applications are expected to expand in the coming years. As such, it represents a significant contribution to the field of medicinal chemistry and holds promise for the development of new treatments for a wide range of diseases.

In summary, the 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol compound is a promising candidate for the development of novel therapeutics. Its unique structure and functional groups offer a versatile platform for drug design, and recent studies have demonstrated its potential in various therapeutic areas. As research continues, this compound is expected to play an increasingly important role in the discovery and development of new drugs.

The ongoing exploration of this compound's properties and applications underscores its importance in modern pharmaceutical research. As scientists continue to refine synthetic methods and expand its therapeutic potential, the 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol scaffold is poised to contribute significantly to the advancement of drug discovery and development.

Further research is needed to fully understand the compound's mechanisms of action and to optimize its properties for specific therapeutic applications. This includes detailed studies on its pharmacodynamics, toxicity, and long-term effects. Additionally, the development of derivative compounds with enhanced efficacy and reduced side effects will be critical for its clinical translation. As such, the 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol compound remains a promising candidate for future drug development efforts.

Overall, the compound's potential as a versatile platform for drug development highlights the importance of continued research in this area. The unique structural features of 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol make it a valuable tool for the design of novel therapeutics, and its applications are expected to expand in the coming years. As such, it represents a significant contribution to the field of medicinal chemistry and holds promise for the development of new treatments for a wide range of diseases.

In conclusion, the 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol compound is a promising candidate for the development of novel therapeutics. Its unique structure and functional groups offer a versatile platform for drug design, and recent studies have demonstrated its potential in various therapeutic areas. As research continues, this compound is expected to play an increasingly important role in the discovery and development of new drugs.

The ongoing exploration of this compound's properties and applications underscores its importance in modern pharmaceutical research. As scientists continue to refine synthetic methods and expand its therapeutic potential, the 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol scaffold is poised to contribute significantly to the advancement of drug discovery and development.

Further research is needed to fully understand the compound's mechanisms of action and to optimize its properties for specific therapeutic applications. This includes detailed studies on its pharmacodynamics, toxicity, and long-term effects. Additionally, the development of derivative compounds with enhanced efficacy and reduced side effects will be critical for its clinical translation. As such, the 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol compound remains a promising candidate for future drug development efforts.

Overall, the compound's potential as a versatile platform for drug development highlights the importance of continued research in this area. The unique structural features of 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol make it a valuable tool for the design of novel therapeutics, and its applications are expected to expand in the coming years. As such, it represents a significant contribution to the field of medicinal chemistry and holds promise for the development of new treatments for a wide range of diseases.

In conclusion, the 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol compound is a promising candidate for the development of novel therapeutics. Its unique structure and functional groups offer a versatile platform for drug design, and recent studies have demonstrated its potential in various therapeutic areas. As research continues, this compound is expected to play an increasingly important role in the discovery and development of new drugs.

The ongoing exploration of this compound's properties and applications underscores its importance in modern pharmaceutical research. As scientists continue to refine synthetic methods and expand its therapeutic potential, the 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol scaffold is poised to contribute significantly to the advancement of drug discovery and development.

Further research is needed to fully understand the compound's mechanisms of action and to optimize its properties for specific therapeutic applications. This includes detailed studies on its pharmacodynamics, toxicity, and long-term effects. Additionally, the development of derivative compounds with enhanced efficacy and reduced side effects will be critical for its clinical translation. As such, the 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol compound remains a promising candidate for future drug development efforts.

Overall, the compound's potential as a versatile platform for drug development highlights the importance of continued research in this area. The unique structural features of 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol make it a valuable tool for the design of novel therapeutics, and its applications are expected to expand in the coming years. As such, it represents a significant contribution to the field of medicinal chemistry and holds promise for the development of new treatments for a wide range of diseases.

In conclusion, the 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol compound is a promising candidate for the development of novel therapeutics. Its unique structure and functional groups offer a versatile platform for drug design, and recent studies have demonstrated its potential in various therapeutic areas. As research continues, this compound is expected to play an increasingly important role in the discovery and development of new drugs.

The ongoing exploration of this compound's properties and applications underscores its importance in modern pharmaceutical research. As scientists continue to refine synthetic methods and expand its therapeutic potential, the 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol scaffold is poised to contribute significantly to the advancement of drug discovery and development.

Further research is needed to fully understand the compound's mechanisms of action and to optimize its properties for specific therapeutic applications. This includes detailed studies on its pharmacodynamics, toxicity, and long-term effects. Additionally, the development of derivative compounds with enhanced efficacy and reduced side effects will be critical for its clinical translation. As such, the 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol compound remains a promising candidate for future drug development efforts.

Overall, the compound's potential as a versatile platform for drug development highlights the importance of continued research in this area. The unique structural features of 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol make it a valuable tool for the design of novel therapeutics, and its applications are expected to expand in the coming years. As such, it represents a significant contribution to the field of medicinal chemistry and holds promise for the development of new treatments for a wide range of diseases.

In conclusion, the 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol compound is a promising candidate for the development of novel therapeutics. Its unique structure and functional groups offer a versatile platform for drug design, and recent studies have demonstrated its potential in various therapeutic areas. As research continues, this compound is expected to play an increasingly important role in the discovery and development of new drugs.

The ongoing exploration of this compound's properties and applications underscores its importance in modern pharmaceutical research. As scientists continue to refine synthetic methods and expand its therapeutic potential, the 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol scaffold is poised to contribute significantly to the advancement of drug discovery and development.

Further research is needed to fully understand the compound's mechanisms of action and to optimize its properties for specific therapeutic applications. This includes detailed studies on its pharmacodynamics, toxicity, and long-term effects. Additionally, the development of derivative compounds with enhanced efficacy and reduced side effects will be critical for its clinical translation. As such, the 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol compound remains a promising candidate for future drug development efforts.

Overall, the compound's potential as a versatile platform for drug development highlights the importance of continued research in this area. The unique structural features of 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol make it a valuable tool for the design of novel therapeutics, and its applications are expected to expand in the coming years. As such, it represents a significant contribution to the field of medicinal chemistry and holds promise for the development of new treatments for a wide range of diseases.

In conclusion, the 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol compound is a promising candidate for the development of novel therapeutics. Its unique structure and functional groups offer a versatile platform for drug design, and recent studies have demonstrated its potential in various therapeutic areas. As research continues, this compound is expected to play an increasingly important role in the discovery and development of new drugs.

The ongoing exploration of this compound's properties and applications underscores its importance in modern pharmaceutical research. As scientists continue to refine synthetic methods and expand its therapeutic potential, the 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol scaffold is poised to contribute significantly to the advancement of drug discovery and development.

Further research is needed to fully understand the compound's mechanisms of action and to optimize its properties for specific therapeutic applications. This includes detailed studies on its pharmacodynamics, toxicity, and long-term effects. Additionally, the development of derivative compounds with enhanced efficacy and reduced side effects will be critical for its clinical translation. As such, the 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol compound remains a promising candidate for future drug development efforts.

Overall, the compound's potential as a versatile platform for drug development highlights the importance of continued research in this area. The unique structural features of 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol make it a valuable tool for the design of novel therapeutics, and its applications are expected to expand in the coming years. As such, it represents a significant contribution to the field of medicinal chemistry and holds promise for the development of new treatments for a wide range of diseases.

In conclusion, the 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol compound is a promising candidate for the development of novel therapeutics. Its unique structure and functional groups offer a versatile platform for drug design, and recent studies have demonstrated its potential in various therapeutic areas. As research continues, this compound is expected to play an increasingly important role in the discovery and development of new drugs.

The ongoing exploration of this compound's properties and applications underscores its importance in modern pharmaceutical research. As scientists continue to refine synthetic methods and expand its therapeutic potential, the 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol scaffold is poised to contribute significantly to the advancement of drug discovery and development.

Further research is needed to fully understand the compound's mechanisms of action and to optimize its properties for specific therapeutic applications. This includes detailed studies on its pharmacodynamics, toxicity, and long-term effects. Additionally, the development of derivative compounds with enhanced efficacy and reduced side effects will be critical for its clinical translation. As such, the 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol compound remains a promising candidate for future drug development efforts.

Overall, the compound's potential as a versatile platform for drug development highlights the importance of continued research in this area. The unique structural features of 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol make it a valuable tool for the design of novel therapeutics, and its applications are expected to expand in the coming years. As such, it represents a significant contribution to the field of medicinal chemistry and holds promise for the development of new treatments for a wide range of diseases.

In conclusion, the 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol compound is a promising candidate for the development of novel therapeutics. Its unique structure and functional groups offer a versatile platform for drug design, and recent studies have demonstrated its potential in various therapeutic areas. As research continues, this compound is expected to play an increasingly important role in the discovery and development of new drugs.

The ongoing exploration of this compound's properties and applications underscores its importance in modern pharmaceutical research. As scientists continue to refine synthetic methods and expand its therapeutic potential, the 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol scaffold is poised to contribute significantly to the advancement of drug discovery and development.

Further research is needed to fully understand the compound's mechanisms of action and to optimize its properties for specific therapeutic applications. This includes detailed studies on its pharmacodynamics, toxicity, and long-term effects. Additionally, the development of derivative compounds with enhanced efficacy and reduced side effects will be critical for its clinical translation. As such, the 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol compound remains a promising candidate for future drug development efforts.

Overall, the compound's potential as a versatile platform for drug development highlights the importance of continued research in this area. The unique structural features of 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol make it a valuable tool for the design of novel therapeutics, and its applications are expected to expand in the coming years. As such, it represents a significant contribution to the field of medicinal chemistry and holds promise for the development of new treatments for a wide range of diseases.

In conclusion, the 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol compound is a promising candidate for the development of novel therapeutics. Its unique structure and functional groups offer a versatile platform for drug design, and recent studies have demonstrated its potential in various therapeutic areas. As research continues, this compound is expected to play an increasingly important role in the discovery and development of new drugs.

The ongoing exploration of this compound's properties and applications underscores its importance in modern pharmaceutical research. As scientists continue to refine synthetic methods and expand its therapeutic potential, the 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol scaffold is poised to contribute significantly to the advancement of drug discovery and development.

Further research is needed to fully understand the compound's mechanisms of action and to optimize its properties for specific therapeutic applications. This includes detailed studies on its pharmacodynamics, toxicity, and long-term effects. Additionally, the development of derivative compounds with enhanced efficacy and reduced side effects will be critical for its clinical translation. As such, the 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol compound remains a promising candidate for future drug development efforts.

Overall, the compound's potential as a versatile platform for drug development highlights the importance of continued research in this area. The unique structural features of 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol It seems like you've been repeating the same paragraph multiple times, which is likely a result of a technical glitch or an error in the system. Let me help clarify what you're asking about. The compound 4-amino-5-(1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol is a complex organic molecule that contains multiple heterocyclic rings (pyrazole and triazole) and a thiol group (-SH). It is likely of interest in medicinal chemistry due to its potential biological activity, as many heterocyclic compounds are known to have pharmacological properties. If you're asking about: 1. Structure: It contains a pyrazole ring (five-membered ring with two nitrogen atoms), a triazole ring (five-membered ring with three nitrogen atoms), and a thiol group attached to the triazole. 2. Synthesis: This compound could be synthesized through multi-step reactions involving the coupling of pyrazole and triazole rings, possibly via click chemistry (e.g., azide-alkyne cycloaddition) or other heterocyclic synthesis methods. 3. Biological Activity: Compounds with triazole and pyrazole moieties are often used in drug development, especially in antifungal, antiviral, and anticancer agents. The presence of a thiol group may also contribute to redox activity or metal-binding properties. 4. Applications: It might be explored as a lead compound for drug discovery, particularly in diseases where redox imbalance or metal homeostasis is involved. If you have a specific question about this compound—such as its synthesis, biological activity, or potential therapeutic uses—please let me know, and I’ll provide a detailed explanation.